molecular formula C13H18N2O2S B1519239 N-(butan-2-yl)-1-(2-cyanophenyl)-N-methylmethanesulfonamide CAS No. 1095245-34-3

N-(butan-2-yl)-1-(2-cyanophenyl)-N-methylmethanesulfonamide

Cat. No. B1519239
M. Wt: 266.36 g/mol
InChI Key: OUYYITNOCRYJFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(butan-2-yl)-1-(2-cyanophenyl)-N-methylmethanesulfonamide (NCPMS) is a synthetic molecule with a wide range of applications in scientific research. It is a versatile compound that is used in a variety of laboratory experiments and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

  • Medicinal Chemistry and Drug Development

    • Results : Promising binding affinity or selectivity may lead to further optimization for drug development .
  • Cancer Research

    • Results : Inhibition of tumor growth or metastasis may indicate potential therapeutic value .
  • Neuroscience and Pain Management

    • Results : Reduction in pain perception or modulation of neural activity may be observed .
  • Organic Synthesis and Catalysis

    • Results : Efficient synthesis of complex molecules or improved catalytic activity .
  • Materials Science and Liquid Crystals

    • Results : Formation of liquid crystalline phases with potential applications in displays or sensors .
  • Environmental Chemistry and Sulfonamide Degradation

    • Results : Insights into its persistence, degradation pathways, and potential impact on ecosystems .

properties

IUPAC Name

N-butan-2-yl-1-(2-cyanophenyl)-N-methylmethanesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18N2O2S/c1-4-11(2)15(3)18(16,17)10-13-8-6-5-7-12(13)9-14/h5-8,11H,4,10H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUYYITNOCRYJFN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)N(C)S(=O)(=O)CC1=CC=CC=C1C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(butan-2-yl)-1-(2-cyanophenyl)-N-methylmethanesulfonamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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